Cas no 99338-31-5 (4-chlorooxane-4-carboxylic acid)

• Product Name: 4-chlorooxane-4-carboxylic acid
• CAS No: 99338-31-5
• MF: C₆H₉ClO₃
• MW: 164.586861371994
• CID: 1084683
• PubChem ID: 13415066
• Update Time: 2025-07-10

4-chlorooxane-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-Chlorotetrahydro-2H-pyran-4-carboxylic acid
• 4-chlorooxane-4-carboxylic acid
• 2H-Pyran-4-carboxylic acid, 4-chlorotetrahydro-

• Inchi： 1S/C6H9ClO3/c7-6(5(8)9)1-3-10-4-2-6/h1-4H2,(H,8,9)
• InChI Key： RKODTPMDFYXMAZ-UHFFFAOYSA-N
• SMILES： C1OCCC(Cl)(C(O)=O)C1

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Melting Point: 156 °C
• Boiling Point: 301.7±42.0 °C(Predicted)
• pka: 2.56±0.20(Predicted)

Additional information on 4-chlorooxane-4-carboxylic acid

Comprehensive Overview of 4-Chlorooxane-4-carboxylic Acid (CAS No. 99338-31-5): Properties, Applications, and Industry Insights

4-Chlorooxane-4-carboxylic acid (CAS No. 99338-31-5) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique structural features. This chlorinated oxane derivative serves as a versatile building block in synthetic chemistry, particularly for designing bioactive molecules and functional materials. The compound's molecular framework combines a six-membered oxane ring with a carboxylic acid group and chlorine substitution at the 4-position, creating distinct reactivity patterns that interest researchers exploring structure-activity relationships.

Recent studies highlight the growing demand for heterocyclic compounds like 4-chlorooxane-4-carboxylic acid in drug discovery programs. Its chemical properties enable diverse transformations, making it valuable for creating chiral intermediates used in asymmetric synthesis. The compound's thermal stability (typically stable below 200°C) and solubility profile (moderate in polar organic solvents) facilitate its application in multi-step synthetic routes. Analytical characterization via NMR spectroscopy and mass spectrometry confirms its high purity (>95% by HPLC), meeting stringent requirements for pharmaceutical-grade intermediates.

The synthesis of CAS 99338-31-5 typically involves ring-closing reactions of appropriate diol precursors followed by selective chlorination. Manufacturers optimize processes to enhance atom economy and reduce byproducts, aligning with green chemistry principles. Industry reports indicate rising interest in this compound for developing crop protection agents, where its oxane core contributes to improved pesticide efficacy and environmental degradation profiles. Researchers also investigate its potential in material science applications, particularly as a monomer for functional polymers with tailored properties.

From a market perspective, the global demand for 4-chlorooxane-4-carboxylic acid reflects broader trends in fine chemicals consumption. Pharmaceutical companies value its role in creating protease inhibitors and enzyme modulators, while agrochemical innovators explore derivatives for next-generation herbicides. The compound's patent landscape shows increasing activity, with several applications filed in the past five years covering novel synthetic methods and derivative compounds. Quality control protocols emphasize rigorous testing for residual solvents and heavy metal content, ensuring compliance with international regulatory standards.

Emerging applications in bioconjugation chemistry leverage the carboxylic acid moiety of 99338-31-5 for creating stable amide bonds with biomolecules. This has sparked interest in diagnostic reagent development and targeted drug delivery systems. The compound's stereochemical properties also make it valuable for studying molecular recognition processes, particularly in enzyme-substrate interactions. Recent publications demonstrate its utility in constructing three-dimensional scaffolds for fragment-based drug design approaches.

Storage and handling recommendations for 4-chlorooxane-4-carboxylate derivatives emphasize protection from moisture and extreme temperatures. Technical datasheets typically specify storage in amber glass containers under inert atmosphere to maintain stability. When comparing isomeric forms, the 4-substituted variant shows distinct advantages in crystallinity and purification characteristics over other positional isomers. Analytical methods development for this compound frequently employs reverse-phase HPLC with UV detection, while spectroscopic fingerprinting ensures batch-to-batch consistency.

Innovative research explores the compound's potential in metal-organic frameworks (MOFs) design, where its rigid structure acts as a molecular linker. The chlorine substituent offers additional coordination sites for creating functional materials with tailored porosity. In catalysis research, derivatives of 4-chlorooxane-4-carboxylic acid serve as ligand precursors for transition metal complexes, demonstrating activity in asymmetric hydrogenation reactions. These diverse applications position the compound as a valuable asset in molecular innovation across multiple scientific disciplines.

Environmental fate studies indicate that 99338-31-5 undergoes biodegradation under aerobic conditions, with half-life estimates ranging from 15-30 days in soil systems. This environmental profile contributes to its preference over persistent alternatives in sustainable chemistry initiatives. The compound's structure-property relationships continue to be explored through computational modeling, particularly DFT calculations predicting its conformational behavior and electronic properties. Such studies inform the design of optimized derivatives with enhanced bioavailability or material performance characteristics.